Cas no 1396782-10-7 (N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide)

• Product Name: N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide
• CAS No: 1396782-10-7
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 5474366
• Update Time: 2025-06-13

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methyl-4-oxophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide
• N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide

• Inchi： 1S/C17H17N3O3S/c1-20-17(21)15-10-6-5-9-14(15)16(19-20)11-18-24(22,23)12-13-7-3-2-4-8-13/h2-10,18H,11-12H2,1H3
• InChI Key： FXLLGTSJJVCGGY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NCC1C2=C(C=CC=C2)C(=O)N(C)N=1)(=O)=O

Additional information on N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide (CAS No. 1396782-10-7): A Comprehensive Overview

The compound N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide, identified by its CAS number 1396782-10-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. Its synthesis and potential applications are of particular interest to researchers exploring novel therapeutic agents.

The chemical structure of this compound features a complex heterocyclic core, specifically a phthalazine ring system, which is appended with various functional groups. The presence of a methyl group at the 3-position and an oxo group at the 4-position of the phthalazine ring contributes to its distinct reactivity and binding properties. Additionally, the molecule incorporates a phenylmethylsulfonamide moiety, which is known to enhance its solubility and bioavailability in biological systems.

Recent studies have highlighted the potential of phthalazine derivatives as scaffolds for developing new pharmaceuticals. The phthalazine core exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific modifications in N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide are designed to optimize its interaction with biological targets, thereby enhancing its therapeutic efficacy.

In particular, the phenylmethylsulfonamide group has been shown to improve the metabolic stability and pharmacokinetic profile of small molecules. This modification allows the compound to exhibit prolonged half-life in vivo, which is crucial for achieving sustained therapeutic effects. Furthermore, the sulfonamide moiety is known for its ability to form hydrogen bonds with biological targets, thereby increasing binding affinity and selectivity.

The synthesis of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-1-phenylmethanesulfonamide involves multiple steps, including cyclization reactions to form the phthalazine ring system followed by functionalization at specific positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are critical for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that phthalazine derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. The modifications introduced in N-(3-methyl)-4-oxyphthalazinylmethyl]-1 phenylsulfonyl] amide CAS NO 1396782 10 7 are expected to enhance its ability to selectively inhibit cancer cells while minimizing toxicity to healthy tissues.

Additionally, this compound has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The anti-inflammatory properties of phthalazine derivatives are attributed to their ability to modulate cytokine production and inhibit inflammatory enzymes such as COX and LOX. The sulfonamide group further enhances these effects by improving drug delivery and bioavailability.

The pharmacological profile of N-(3-methyl)-4-oxyphthalazinylmethyl]-1 phenylsulfonyl] amide CAS NO 1396782 10 7 has been extensively studied in vitro using various cell-based assays. These studies have revealed that the compound exhibits significant inhibitory activity against enzymes involved in pain perception and inflammation. This makes it a promising candidate for developing novel analgesics with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In conclusion, N-(3-methyl)-4-oxyphthalazinylmethyl]-1 phenylsulfonyl] amide CAS NO 1396782 10 7 represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for various human illnesses.